6-Amino-1-methyluracil

• IUPAC Name: 6-amino-1-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C5H7N3O2/c1-8-3(6)2-4(9)7-5(8)10/h2H,6H2,1H3,(H,7,9,10)
• InChI Key: GZLZRPNUDBIQBM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)NC1=O)N
• Molecular Formula: C5H7N3O2
• DSSTOX Substance ID: DTXSID30179076
• Molecular Weight: 141.13 g/mol
• CAS RN: 2434-53-9

Description

6-Amino-1-methyluracil is an amino derivative of uracil. It has an empirical formula of C5H7N3O2, a CAS Number of 2434-53-9, and a molecular weight of 141.13. It is known to exert inhibitory effects towards DNA repair glycosylase and is also used as a flame retardant.

Synthesis Analysis

A convenient synthetic procedure has been developed to introduce different functional groups at position 3 of 6-amino-1-methyluracil based on N6-[(dimethylamino)methylene] protection. This method allows for the smooth substitution at N-3 even when base-labile or heat-sensitive halide reagents are employed.

Molecular Structure Analysis

The molecular structure of 6-Amino-1-methyluracil includes a pyrimidine ring with an amino group at position 6 and a methyl group at position 1. The SMILES string representation is CN1C(N)=CC(=O)NC1=O.

Chemical Reactions Analysis

6-Amino-1-methyluracil may be used in the preparation of 1,1′-di methyl-1H-spiro[pyrimido[4,5-b]quinoline-5,5′-pyrrolo[2,3-d]pyrimidine]-2,2′,4,4′,6′(1′H,3H,3′H,7′H,1′H)-pentaone, via reaction with isatin in the presence of catalytic p-toluene sulfonic acid.

Physical And Chemical Properties Analysis

6-Amino-1-methyluracil has a density of 1.6±0.1 g/cm3, a boiling point of 294.9±43.0 °C at 760 mmHg, and a flash point of 132.1±28.2 °C. It has 5 H bond acceptors, 3 H bond donors, and 0 freely rotating bonds.

Scientific Research Applications

Chemical Synthesis

6-Amino-1-methyluracil is used in chemical synthesis. .

Host-Guest Complexation

6-Amino-1-methyluracil has been reported to form host-guest complexes with tetrapropoxycalix4.

Thermodynamic Studies

.

Mechanism of Action

Target of Action

6-Amino-1-methyluracil is an amino derivative of uracil . Uracil is one of the four nucleobases in the nucleic acid of RNA The others are adenine, cytosine, and guanine In RNA, uracil binds to adenine via two hydrogen bonds When base pairing with adenine, uracil acts as both a hydrogen bond acceptor and a hydrogen bond donor In DNA, the uracil nucleobase is replaced by thymine Uracil’s structure allows for it to exist in different tautomeric forms. It is incorporated into RNA during transcription, which is mediated by RNA polymerase .

Mode of Action

It has been reported that it can form a host-guest complex with tetrapropoxycalix . This suggests that it may interact with its targets through non-covalent interactions, such as hydrogen bonding and van der Waals forces.

Biochemical Pathways

Given its structural similarity to uracil, it may be involved in the same biochemical pathways, such as rna transcription .

Result of Action

6-Amino-1-methyluracil may be used in the preparation of 1,1′-di methyl-1H-spiro[pyrimido[4,5-b]quinoline-5,5′-pyrrolo[2,3-d]pyrimidine]-2,2′,4,4′,6′(1′H,3H,3′H,7′H,1′H)-pentaone, via reaction with isatin in the presence of catalytic p-toluene sulfonic acid . This suggests that it may have potential applications in organic synthesis.

Safety and Hazards

6-Amino-1-methyluracil is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/protective clothing/eye protection/face protection.

Q & A

Q1: What is the significance of understanding the molar heat capacity of 6-amino-1-methyluracil?

A1: Understanding the molar heat capacity (Cp,m) of a compound like 6-amino-1-methyluracil is crucial for various reasons. [] First, it provides insights into the compound's thermodynamic properties, such as its enthalpy and entropy. This information is essential for predicting its behavior in different chemical reactions and processes. [] Second, knowing the Cp,m helps in developing and optimizing processes involving 6-amino-1-methyluracil, such as its synthesis, purification, and formulation. [] Lastly, comparing the experimentally determined Cp,m values with those calculated theoretically, like using the Chickos method, can validate the accuracy of theoretical models and improve our understanding of the compound's molecular interactions. []